N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]-4-methoxybenzamide

• IUPAC Name: N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]-4-methoxybenzamide
• InChI: InChI=1S/C23H20N2O3/c1-3-15-4-6-17(7-5-15)23-25-20-14-18(10-13-21(20)28-23)24-22(26)16-8-11-19(27-2)12-9-16/h4-14H,3H2,1-2H3,(H,24,26)
• InChI Key: HZUIDYCITAHOKI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]-4-methoxybenzamide is a chemical compound that has been the subject of scientific research for its potential applications in various fields. This compound is also known by its chemical name, EMB-4, and has been synthesized using various methods. In

Scientific Research Applications

EMB-4 has been the subject of scientific research for its potential applications in various fields, including cancer research, neurobiology, and molecular imaging. In cancer research, EMB-4 has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurobiology, EMB-4 has been shown to modulate the activity of GABA receptors, which are important for regulating neuronal activity. In molecular imaging, EMB-4 has been used as a fluorescent probe for detecting amyloid-beta plaques in Alzheimer's disease.

Mechanism of Action

The mechanism of action of EMB-4 involves its ability to bind to specific receptors or enzymes in cells, leading to various biochemical and physiological effects. In cancer cells, EMB-4 has been shown to inhibit the activity of histone deacetylases, leading to the activation of tumor suppressor genes and inhibition of cell growth. In neuronal cells, EMB-4 has been shown to modulate the activity of GABA receptors, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
EMB-4 has various biochemical and physiological effects, depending on the target cells and receptors. In cancer cells, EMB-4 has been shown to induce apoptosis, inhibit cell growth, and activate tumor suppressor genes. In neuronal cells, EMB-4 has been shown to modulate the activity of GABA receptors, leading to changes in neuronal activity and behavior. In molecular imaging, EMB-4 has been used as a fluorescent probe for detecting amyloid-beta plaques in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

EMB-4 has several advantages for lab experiments, including its ability to inhibit cancer cell growth, modulate neuronal activity, and act as a fluorescent probe for molecular imaging. However, EMB-4 also has limitations, including its potential toxicity, limited solubility, and lack of selectivity for specific receptors or enzymes.

Future Directions

For research on EMB-4 include exploring its potential applications in other fields, such as drug discovery and chemical biology. Researchers can also investigate the structure-activity relationship of EMB-4 and its analogs to improve its selectivity and potency. Additionally, researchers can explore the potential of EMB-4 as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.
In conclusion, EMB-4 is a chemical compound that has been the subject of scientific research for its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on EMB-4 can lead to the development of new drugs and therapies for various diseases.